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Compound of Interest

BIS(2,2,6,6-TETRAMETHYL-3,5-

Compound Name:
HEPTANEDIONATO)ZINC

Cat. No.: B8117800

Get Quote

Technical Safety & Handling Guide: Zn(TMHD)2

Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)zinc(I)[1][2][3][4]

Executive Summary & Application Context

Zinc(ll) bis(2,2,6,6-tetramethyl-3,5-heptanedionate), commonly abbreviated as Zn(TMHD)z, is a
high-purity metal-organic precursor primarily utilized in Atomic Layer Deposition (ALD) and
Chemical Vapor Deposition (CVD) to fabricate Zinc Oxide (ZnO) and Zinc Sulfide (ZnS) thin
films.[2][4]

Unlike highly pyrophoric zinc alkyls (e.g., Diethylzinc), Zn(TMHD): is a

-diketonate complex.[2] This ligand structure confers significant thermal stability and reduced
air sensitivity, making it a safer alternative for depositing biocompatible coatings, transparent
conductive oxides (TCOs), and semiconductor interlayers.[2] However, strict moisture control is
required not for immediate safety, but to prevent hydrolysis-induced oligomerization, which
compromises precursor volatility and film stoichiometry.[2]
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Target Audience: Application Scientists, Process Engineers, and Safety Officers in Materials

Science and Pharmaceutical Packaging (Barrier Coatings).[2]

Physicochemical Profile

Data aggregated from verified SDS and technical specifications.

Property Specification Operational Relevance

Unique identifier for regulatory
CAS Number 14363-14-5 _

tracking.[2][3][5]

Molecular Weight: ~431.92
Formula C22H3804Zn

g/mol .[2][3][5]

Discoloration (yellowing)
Appearance White crystalline solid indicates oxidation or moisture

contamination.[2]

Solid-phase handling is
Melting Point 132-134 °C possible at room temperature.

[2]

Ideal window for ALD bubbler
Sublimation T ~115-144 °C temperature (under vacuum).

[2]

. Upper limit for source lines to

Decomposition T >250 °C

prevent clogging.[2]

Organic solvents (Toluene,

Solubility TH)

Soluble for liquid-injection CVD
(LICVD) systems.[2]

Hazard Identification & Toxicology (GHS Classification)

While Zn(TMHD):z is not classified as a "Dangerous Good" for transport by many agencies

(e.g., DOT, IATA), it poses specific health risks that must be managed in a research

environment.[2]

Signal Word:WARNING
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Hazard Class H-Code

Description

Mechanism of
Action

Skin Irritation H315

Causes skin irritation.

[2]141(5]

Ligand exchange with
skin lipids; zinc ion
cytotoxicity at high
local concentrations.

[2]

Eye Irritation H319

Causes serious eye
irritation.[2][4][5]

Mechanical abrasion
from crystals +
chemical irritation
from hydrolysis

products.[2]

STOT - SE H335

May cause respiratory
irritation.[2][4][5][6][7]

Inhalation of fine dust
triggers mucosal
inflammation in the
upper respiratory
tract.[2]

Critical Safety Distinction: Unlike Diethylzinc (DEZ), Zn(TMHD)z is NOT pyrophoric.[2] It does
not spontaneously ignite in air.[2] However, it is combustible under fire conditions and releases

zinc oxide fumes (Metal Fume Fever risk) if incinerated.[2]

Advanced Handling Protocols

Objective: Maintain "5N" (99.999%) purity and ensure operator safety.

4.1. Storage & Environmental Control[2][7][8][9][10]

o Atmosphere: Store under an inert atmosphere (Nitrogen or Argon).[2][10] While stable in air

for short periods, prolonged exposure to humidity causes the formation of non-volatile zinc

hydroxides.[2]

o Temperature: Ambient (20-25 °C). Refrigeration is generally not required unless the lab

environment is exceptionally humid (>60% RH).[2]

o Container: Tightly sealed glass or stainless steel (SS-316) ampoules.
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4.2. Transfer Methodology (The "Self-Validating" Workflow)

To ensure data integrity in ALD processes, handling must prevent the "precursor aging" effect.

[2]
¢ Glovebox Protocol (Recommended):
o Oxygen/Moisture: < 1 ppm.[2]

o Tools: Use anti-static spatulas to prevent powder scattering (electrostatic charging is
common with dry metal-organics).[2]

o Validation: If the white powder appears "clumpy" or sticky inside the glovebox, the
atmosphere is compromised.[2]

e Schlenk Line (Alternative):
o If a glovebox is unavailable, use standard Schlenk techniques.[2]

o Warning: Evacuate the transfer vessel slowly to avoid sucking fine powder into the
vacuum manifold.[2]

4.3. ALDICVD Bubbler Loading[2]

 Fill Level: Fill bubblers to max 75% volume to ensure adequate carrier gas headspace.
o Leak Check: After sealing, perform a helium leak check (<

mbar[2]-L/s) before heating.

e Heating Ramp: Heat the source lines 10-20 °C higher than the bubbler (e.g., Bubbler at 135
°C

Lines at 150 °C) to prevent condensation and clogging.[2]

Experimental Workflow Visualization

The following diagram illustrates the critical path from storage to deposition, highlighting
decision points that protect both the scientist and the experiment.
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Figure 1: Safe handling workflow for Zn(TMHD)2z ensuring precursor integrity and operator
safety.

Emergency Response & First Aid

In the event of exposure, immediate action can mitigate long-term irritation.[2][5]

Exposure Incident

Identify Route

Skin Contact Eye Contact Inhalation

Brush off powder Rinse w/ water (15 min) Move to fresh air
Wash w/ soap & water (15 min) Remove contacts Monitor breathing

Seek Medical Advice
(Show SDS)

Click to download full resolution via product page
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Figure 2: Emergency response logic tree for acute exposure.

Waste Disposal & Environmental Compliance

Classification: Zinc compounds are often regulated as aquatic toxins (Acute/Chronic) in large
quantities, though Zn(TMHD)2 specifically is often managed as general chemical waste in
small R&D volumes.[2]

Hydrolysis Method: Small residual amounts in bubblers can be deactivated by slow exposure
to air/moisture in a fume hood, converting the complex to Zinc Oxide/Hydroxide and free

-diketone (TMHD).[2]

Disposal: Collect as Solid Hazardous Waste (Heavy Metal).[2] Do not flush down drains.[2]
[6] Label clearly as "Zinc Compound, Organic".[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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